Cas no 1807099-49-5 (2-Amino-4-chloropyridine-6-methanol)

• Product Name: 2-Amino-4-chloropyridine-6-methanol
• CAS No: 1807099-49-5
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 4898932
• Update Time: 2025-06-08

2-Amino-4-chloropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloropyridine-6-methanol

• Inchi： 1S/C6H7ClN2O/c7-4-1-5(3-10)9-6(8)2-4/h1-2,10H,3H2,(H2,8,9)
• InChI Key： HYQYEMZDKVBFMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-chloropyridine-6-methanol

Introduction to 2-Amino-4-chloropyridine-6-methanol (CAS No. 1807099-49-5)

2-Amino-4-chloropyridine-6-methanol is a significant intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, identified by its Chemical Abstracts Service (CAS) number 1807099-49-5, has garnered attention due to its structural versatility and its potential applications in drug discovery and development. The presence of both amino and hydroxymethyl functional groups, along with a chloro substituent, makes it a valuable building block for constructing more complex pharmacophores.

The compound’s structure consists of a pyridine core, which is a common scaffold in many pharmaceutical agents. The pyridine ring is particularly important in medicinal chemistry because it can interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. The amino group at the 2-position enhances the compound’s reactivity, allowing for further functionalization through processes such as acylation, alkylation, or coupling reactions. This reactivity is essential for linking the molecule to other pharmacophoric units or for further derivatization to achieve desired pharmacological properties.

The chloro group at the 4-position introduces electrophilicity to the pyridine ring, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures—a common motif in many drugs. Additionally, the hydroxymethyl group at the 6-position provides another site for chemical modification, enabling the synthesis of ethers, esters, or other derivatives that may enhance solubility or metabolic stability.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Amino-4-chloropyridine-6-methanol in the construction of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core serves as a hinge-binding motif that interacts with ATP pockets on target kinases, while modifications at the 2-, 4-, and 6-positions can fine-tune binding affinity and selectivity. Studies have demonstrated that subtle changes in these positions can significantly alter enzyme inhibition profiles, underscoring the importance of this intermediate.

In addition to kinase inhibitors, 2-Amino-4-chloropyridine-6-methanol has been explored in the development of antiviral and antibacterial agents. The structural features of this compound allow it to mimic natural substrates or interfere with essential enzymatic pathways in pathogens. For example, modifications at the amino group have been shown to enhance binding to viral proteases or polymerases, while the chloro and hydroxymethyl groups facilitate interactions with bacterial enzymes involved in DNA replication or metabolic pathways. These findings highlight the compound’s broad applicability across different therapeutic areas.

The synthesis of 2-Amino-4-chloropyridine-6-methanol typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Common synthetic routes include chlorination followed by nucleophilic substitution with an amine source, followed by hydroxylation at the 6-position. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for industrial applications where cost-effectiveness and scalability are paramount.

The compound’s role extends beyond mere intermediation; it also serves as a model system for understanding structure-activity relationships (SAR) in drug design. By systematically varying substituents at different positions on the pyridine ring, chemists can gather insights into how structural features influence biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. For instance, studies have shown that electron-withdrawing groups at the 4-position can enhance binding affinity by stabilizing positive charges on transition states during enzymatic catalysis.

From a computational chemistry perspective, 2-Amino-4-chloropyridine-6-methanol has been used to validate docking models and scoring functions for virtual screening campaigns. Its well-defined three-dimensional structure allows researchers to predict binding modes with high accuracy using molecular docking simulations. These predictions guide experimental efforts by identifying promising candidates for further optimization. Additionally, quantum mechanical calculations have been employed to understand electronic properties and reactivity trends, providing theoretical support for experimental observations.

The growing interest in green chemistry has also influenced how 2-Amino-4-chloropyridine-6-methanol is synthesized and utilized. Researchers are increasingly adopting solvent-free reactions or using biocatalysts to minimize environmental impact while maintaining high yields. Such approaches align with global efforts to develop sustainable pharmaceutical manufacturing processes. Furthermore, flow chemistry techniques have been explored for producing this intermediate more efficiently and safely compared to traditional batch processing methods.

In conclusion,2-Amino-4-chloropyridine-6-methanol (CAS No. 1807099-49-5) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it valuable for synthesizing kinase inhibitors, antiviral agents, and antibacterial compounds among others. Recent advances in synthetic methodologies and computational chemistry continue to expand its applications while promoting sustainable practices within the industry.